DMHAPC-Chol

• Molecular Formula: C33H59IN2O3
• Molecular Weight: 658.7 g/mol
• InChI: InChI=1S/C33H58N2O3.HI/c1-23(2)8-6-9-24(3)28-12-13-29-27-11-10-25-22-26(38-31(37)35-19-7-18-34-20-21-36)14-16-32(25,4)30(27)15-17-33(28,29)5;/h10,23-24,26-30,34,36H,6-9,11-22H2,1-5H3,(H,35,37);1H/t24-,26+,27+,28-,29+,30+,32+,33-;/m1./s1
• InChIKey: TVSRCEXZYNDQDH-SLJWVUDPSA-N

DMHAPC-Chol 技术规格与性能基准

DMHAPC-Chol (dimethyl hydroxyethyl aminopropane carbamoyl cholesterol iodide) is a cholesterol-based cationic lipid characterized by a biodegradable carbamoyl linker connecting the cholesterol backbone to a polar head group containing a quaternary amine and a hydroxyethyl moiety [1]. Synthesized and first reported by Percot et al., this lipid features N,N-dimethyl substitution on the amino head, conferring enhanced positive charge density relative to non-methylated cholesterol-based analogs [2]. DMHAPC-Chol is designed to condense negatively charged nucleic acids (plasmid DNA, siRNA, mRNA) into lipoplexes or lipid nanoparticles and is typically formulated with the helper lipid DOPE at an equimolar ratio for optimal delivery performance [3].

1

Cationic cholesterol derivative for plasmid DNA and siRNA delivery studies

Supports nucleic acid carrier research workflows

2

Biodegradable carbamoyl linker and hydroxyethyl headgroup modification

Distinct structural profile relative to conventional cholesterol lipids

3

In vivo compatible reference for xenograft model gene delivery studies

Reported functional DNA plasmid delivery in B16-F10 tumor model

• [1] Percot A, Briane D, Coudert R, Reynier P, Bouchemal N, Lièvre N, et al. A hydroxyethylated cholesterol-based cationic lipid for DNA delivery: effect of conditioning. Int J Pharm. 2004;278(1):143-163. View Source
• [2] Percot A, et al. A hydroxyethylated cholesterol-based cationic lipid for DNA delivery: effect of conditioning. Int J Pharm. 2004;278(1):143-163. View Source
• [3] Briane D, et al. Inhibition of VEGF expression in A431 and MDA-MB-231 tumour cells by cationic lipid-mediated siRNA delivery. J Drug Target. 2012;20(4):347-354. View Source

DMHAPC-Chol 结构差异与不可替代性

Cationic lipids are not functionally interchangeable despite sharing a common electrostatic condensation mechanism. The specific molecular architecture of DMHAPC-Chol—namely its N,N-dimethylated quaternary amine, hydroxyethyl polar head, and carbamoyl biodegradable linker—governs critical performance parameters including nucleic acid cargo size preference, endosomal escape kinetics, and serum compatibility [1]. Comparative studies reveal that structurally distinct cationic cholesterol derivatives exhibit widely divergent transfection efficiencies depending on linker chemistry (carbamate vs. ester vs. ether) and head group modifications [2]. Furthermore, the same lipid can perform markedly differently depending on cargo type: DMHAPC-Chol/DOPE liposomes demonstrate superior siRNA delivery compared to plasmid DNA delivery relative to commercial benchmarks, underscoring that cargo-specific validation is essential [3]. Procurement decisions based solely on lipid class membership risk significant performance deficits in downstream applications.

DC-Chol analog Structural variation in linker and headgroup may shift transfection efficiency context relative to DC-Chol.

Payload mismatch siRNA versus plasmid DNA transport preference is load-dependent; universal substitution can compromise assay outcome.

Lipid class Direct replacement with structurally similar cationic lipids risks disrupting payload-appropriate transfection profiles.

• [1] Percot A, et al. A hydroxyethylated cholesterol-based cationic lipid for DNA delivery: effect of conditioning. Int J Pharm. 2004;278(1):143-163. View Source
• [2] Hasegawa S, Hirashima N, Nakanishi M. Comparative study of transfection efficiency of cationic cholesterols mediated by liposomes-based gene delivery. Bioorg Med Chem Lett. 2002;12(9):1299-1302. View Source
• [3] Briane D, et al. Inhibition of VEGF expression in A431 and MDA-MB-231 tumour cells by cationic lipid-mediated siRNA delivery. J Drug Target. 2012;20(4):347-354. View Source

DMHAPC-Chol 量化差异证据

DC-Chol 转染效率对比

DMHAPC-Chol formulated with DOPE at equimolar ratio achieves siRNA-mediated gene silencing efficiency superior to the commercial benchmark Lipofectamine 2000 while maintaining comparable performance to INTERFERin, a dedicated siRNA delivery reagent [1]. This differentiation is critical for users prioritizing siRNA delivery over plasmid DNA applications.

vs DC-Chol transfection

Head-to-head

26-fold higher reported efficiency

Reported higher transfection context

Tumor gene delivery comparison

Evidence Dimension	siRNA-mediated gene silencing efficiency
Target Compound Data	DMHAPC-Chol/DOPE liposomes (1:1 molar ratio) delivering 50 nM VEGF siRNA achieved >90% VEGF silencing in both A431 and MDA-MB-231 cells [1]
Comparator Or Baseline	INTERFERin (commercial siRNA reagent) induced comparable inhibition; Lipofectamine 2000 induced lower inhibition [1]
Quantified Difference	DMHAPC-Chol/DOPE > Lipofectamine 2000 for siRNA delivery; comparable to INTERFERin [1]
Conditions	In vitro: A431 and MDA-MB-231 human tumor cell lines; VEGF siRNA at 50 nM concentration; transfection efficiency assessed by ELISA, flow cytometry, and RT-PCR [1]

Why This Matters

Enables informed selection when siRNA delivery is the primary application, as DMHAPC-Chol outperforms a widely used commercial lipid reagent in this specific cargo context.

• [1] Briane D, et al. Inhibition of VEGF expression in A431 and MDA-MB-231 tumour cells by cationic lipid-mediated siRNA delivery. J Drug Target. 2012;20(4):347-354. View Source

VEGF siRNA 沉默效率比较

A direct comparison of DMHAPC-Chol/DOPE liposomes versus Lipofectamine 2000 revealed cargo-dependent performance inversion: DMHAPC-Chol/DOPE was less efficient for plasmid DNA transfection but superior for siRNA transport, whereas Lipofectamine 2000 showed the opposite pattern [1]. This cargo-specific divergence has direct implications for experimental design and reagent selection.

VEGF siRNA silencing

Head-to-head

>90% silencing, comparable to INTERFERin

Supports siRNA silencing endpoint review

A431, MDA-MB-231 cell models

Evidence Dimension	Cargo-specific transfection efficiency
Target Compound Data	DMHAPC-Chol/DOPE: better for siRNA, less efficient for plasmid DNA [1]
Comparator Or Baseline	Lipofectamine 2000: better for plasmid DNA, less efficient for siRNA [1]
Quantified Difference	Performance ranking reverses depending on nucleic acid cargo type; direction of advantage is cargo-specific [1]
Conditions	In vitro transfection: GFP plasmid DNA versus GFP siRNA delivery; assessed by fluorescence-based gene expression and silencing assays [1]

Why This Matters

Prevents procurement of suboptimal reagents for mixed-cargo workflows and justifies separate selection criteria for plasmid versus siRNA delivery applications.

• [1] Briane D, et al. Inhibition of VEGF expression in A431 and MDA-MB-231 tumour cells by cationic lipid-mediated siRNA delivery. J Drug Target. 2012;20(4):347-354. View Source

siRNA 与质粒 DNA 转运差异

Conditioning of DMHAPC-Chol/DOPE liposomes by lyophilization (freeze-drying) prior to DNA addition increases transfection efficiency up to four-fold compared to non-lyophilized controls, while freeze-thaw cycling of pre-formed complexes yields up to five-fold enhancement [1]. This represents a quantifiable process optimization parameter unique to this formulation.

siRNA vs plasmid DNA

Head-to-head

siRNA transport superior to L2K; plasmid DNA inferior

Load-dependent transport context may affect assay fit

GFP reporter transfection conditions

Evidence Dimension	Transfection efficiency enhancement via conditioning
Target Compound Data	Lyophilized liposomes: up to 4-fold increase; freeze-thawed complexes: up to 5-fold increase [1]
Comparator Or Baseline	Non-lyophilized, non-freeze-thawed DMHAPC-Chol/DOPE liposomes [1]
Quantified Difference	4-fold (lyophilized) and 5-fold (freeze-thawed) enhancement relative to baseline [1]
Conditions	In vitro transfection of plasmid DNA; liposomes formulated with DOPE at equimolar ratio; assessed at varying charge ratios (X=1.5 to X=2.5); freeze-thaw cycles: -20°C to room temperature [1]

Why This Matters

Provides a validated formulation handling protocol to maximize transfection performance and enables stable long-term storage of prepared liposomes.

• [1] Percot A, et al. A hydroxyethylated cholesterol-based cationic lipid for DNA delivery: effect of conditioning. Int J Pharm. 2004;278(1):143-163. View Source

DNA 结合电荷比阈值

Gel retardation assays establish that complete DNA binding by DMHAPC-Chol/DOPE liposomes occurs at a molar charge ratio (X, cationic lipid to DNA phosphate) between 1.5 and 2.5, with the precise threshold dependent on liposome conditioning history [1]. This narrow, defined range provides formulation guidance absent for many alternative cationic cholesterol derivatives.

DNA binding charge ratio

Class-level

Complete binding at X=1.5–2.5

Lower charge ratio may support higher DNA loading

Gel retardation assay; processing-dependent

Evidence Dimension	Molar charge ratio for complete DNA condensation
Target Compound Data	X = 1.5 to 2.5 (liposome conditioning-dependent) [1]
Comparator Or Baseline	Complete DNA retardation endpoint determined by agarose gel electrophoresis [1]
Quantified Difference	Full DNA binding achieved within X = 1.5-2.5 range [1]
Conditions	Agarose gel retardation assay; plasmid DNA; DMHAPC-Chol/DOPE liposomes (1:1 molar ratio); assessment under varying liposome conditioning protocols [1]

Why This Matters

Establishes validated formulation parameters that reduce trial-and-error optimization and ensure reproducible complex formation across experimental replicates.

• [1] Percot A, et al. A hydroxyethylated cholesterol-based cationic lipid for DNA delivery: effect of conditioning. Int J Pharm. 2004;278(1):143-163. View Source

冻干处理的转染增强效应

MTT assays demonstrate that DMHAPC-Chol formulated with DOPE at equimolar ratio exhibits weak cytotoxicity in vitro, a property that distinguishes it from certain cationic lipids known to induce significant cellular toxicity at transfection-relevant concentrations [1].

Lyophilization effect

Reported

4× (liposome), 5× (complex) enhancement

Processing-conditioned activity context

Freeze-drying/freeze-thaw cycles

Evidence Dimension	In vitro cytotoxicity
Target Compound Data	Weak cytotoxicity as revealed by MTT assays [1]
Comparator Or Baseline	Class-level inference: some cationic lipids (e.g., DOTAP, certain commercial formulations) exhibit concentration-dependent cytotoxicity that may limit usable dose range [2]
Quantified Difference	Qualitative classification as 'weak cytotoxicity'; specific viability values and comparator data not provided in primary DMHAPC-Chol studies
Conditions	MTT assay; cell lines used for transfection experiments; DMHAPC-Chol/DOPE liposomes at 1:1 molar ratio [1]

Why This Matters

Supports suitability for applications where maintaining high cell viability during transfection is critical, such as primary cell work or sensitive cell line studies.

• [1] Percot A, et al. A hydroxyethylated cholesterol-based cationic lipid for DNA delivery: effect of conditioning. Int J Pharm. 2004;278(1):143-163. View Source
• [2] Lv H, Zhang S, Wang B, Cui S, Yan J. Toxicity of cationic lipids and cationic polymers in gene delivery. J Control Release. 2006;114(1):100-109. View Source

体内异种移植模型功能验证

Liposomes containing DMHAPC-Chol have been successfully used for DNA plasmid delivery in vivo using a B16-F10 mouse xenograft model, providing validation beyond in vitro systems [1]. While quantitative in vivo performance metrics relative to comparators are not specified in available literature, this establishes proof-of-concept for animal studies.

In vivo xenograft model

Data to verify

DNA plasmid delivery in B16-F10; cytotoxicity >20 µM

In vivo model compatibility context

Supplier-reported; concentration-dependent toxicity

Evidence Dimension	In vivo delivery capability validation
Target Compound Data	Successful DNA plasmid delivery in B16-F10 mouse xenograft model [1]
Comparator Or Baseline	No direct comparative in vivo quantitative data available; existence proof only
Quantified Difference	Not quantified; binary confirmation of in vivo functionality
Conditions	B16-F10 mouse xenograft model; liposomes containing DMHAPC-Chol for DNA plasmid delivery [1]

Why This Matters

Confirms the compound is not limited to in vitro applications and supports procurement for preclinical animal studies requiring lipid-mediated nucleic acid delivery.

• [1] Percot A, et al. A hydroxyethylated cholesterol-based cationic lipid for DNA delivery: effect of conditioning. Int J Pharm. 2004;278(1):143-163. View Source

DMHAPC-Chol 应用场景

VEGF siRNA 肿瘤靶向递送

Based on demonstrated >90% VEGF silencing at 50 nM siRNA in A431 and MDA-MB-231 cells using DMHAPC-Chol/DOPE liposomes, and superior siRNA delivery performance relative to Lipofectamine 2000, this formulation is particularly well-suited for RNA interference studies requiring robust target gene knockdown in cancer cell models [1]. Researchers should formulate DMHAPC-Chol with DOPE at a 1:1 molar ratio and optimize charge ratio within the validated X=1.5-2.5 range.

体内基因递送临床前研究

For plasmid DNA transfection applications where maximizing efficiency is critical, the lyophilization protocol validated by Percot et al. offers up to four-fold enhancement in transfection levels compared to non-lyophilized controls [1]. Alternatively, freeze-thaw cycling of pre-formed complexes can yield up to five-fold improvement. This conditioning strategy is particularly valuable for high-throughput screening workflows requiring reproducible, high-efficiency plasmid delivery.

脂质体长期储存与批次一致性

Given the observed cargo-dependent performance divergence—where DMHAPC-Chol/DOPE outperforms Lipofectamine 2000 for siRNA but underperforms for plasmid DNA—this lipid is best deployed in workflows that are either siRNA-primary or where the researcher is willing to accept plasmid delivery trade-offs [1]. For studies requiring both siRNA and plasmid delivery in the same experimental system, DMHAPC-Chol provides a single-formulation solution with validated siRNA performance, though plasmid efficiency may require compensatory optimization.

Preclinical In Vivo Gene Delivery Studies in Xenograft Models

The validated use of DMHAPC-Chol-containing liposomes for DNA plasmid delivery in B16-F10 mouse xenograft models establishes this lipid as suitable for progression to in vivo preclinical studies [1]. This application is supported by the compound's weak cytotoxicity profile and defined charge ratio parameters (X=1.5-2.5) that ensure reproducible complex formation for animal dosing.

Application

Selection Property

Validation Focus

VEGF siRNA delivery studies

siRNA silencing endpoint context

Silencing efficiency relative to INTERFERin comparator

In vivo gene delivery model studies

In vivo model compatibility

DNA plasmid delivery validation in tumor xenograft models

Liposome processing optimization

Lyophilization/freeze-thaw response profile

Transfection efficiency enhancement after conditioning

• [1] Percot A, et al. A hydroxyethylated cholesterol-based cationic lipid for DNA delivery: effect of conditioning. Int J Pharm. 2004;278(1):143-163. View Source
• [2] Briane D, et al. Inhibition of VEGF expression in A431 and MDA-MB-231 tumour cells by cationic lipid-mediated siRNA delivery. J Drug Target. 2012;20(4):347-354. View Source